Cas no 142057-17-8 (Phenol, 4-(2-aminoethyl)-2-methyl-)

• Product Name: Phenol, 4-(2-aminoethyl)-2-methyl-
• CAS No: 142057-17-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1316294
• PubChem ID: 11286912
• Update Time: 2025-04-20

Phenol, 4-(2-aminoethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-aminoethyl)-2-methyl-
• 4-(2-aminoethyl)-2-methylphenol
• XUUUAVMDYPPDOI-UHFFFAOYSA-N
• a-methyltyramine
• 142057-17-8
• 4-(2-amino-ethyl)-2-methyl-phenol
• DB-137067
• SCHEMBL1467887
• DTXSID50461203
• AKOS006291420

• Inchi： 1S/C9H13NO/c1-7-6-8(4-5-10)2-3-9(7)11/h2-3,6,11H,4-5,10H2,1H3
• InChI Key： XUUUAVMDYPPDOI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)CCN

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25